N-(3,4-dimethoxyphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H15N5O4S/c1-23-10-4-3-8(5-11(10)24-2)17-12(21)7-25-15-18-13-9(6-16-20-13)14(22)19-15/h3-6H,7H2,1-2H3,(H,17,21)(H2,16,18,19,20,22)
• InChI Key: ABDQVATWNQJECJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C=NN3)C(=O)N2)OC
• Molecular Formula: C15H15N5O4S
• Molecular Weight: 361.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C15H15N5O4S and its molecular weight is 361.38. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Derivatives

• A study by Rahmouni et al. (2014) explored the synthesis of novel isoxazolines and isoxazoles derived from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. This research highlights the potential of such compounds in creating new chemical entities for various applications (Rahmouni et al., 2014).

Antimicrobial Properties

• Bondock et al. (2008) synthesized new heterocycles incorporating antipyrine moiety, starting from a similar compound. They evaluated these compounds for antimicrobial activity, demonstrating the potential use of these compounds in developing new antimicrobial agents (Bondock et al., 2008).

Synthesis of Polyheterocyclic Ring Systems

• Abdel‐Latif et al. (2019) focused on the synthesis of new polyheterocyclic ring systems derived from a similar compound. Their work contributes to the development of complex molecular structures with potential applications in various fields of chemistry (Abdel‐Latif et al., 2019).

Antioxidant Activity

• El‐Mekabaty (2015) investigated the antioxidant activity of new heterocycles incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety. This study suggests the potential application of these compounds in areas where antioxidant properties are beneficial (El‐Mekabaty, 2015).

Antitumor Evaluation

• El-Morsy et al. (2017) synthesized a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, evaluating their antitumor activity against human breast adenocarcinoma cell line MCF7. This highlights the potential therapeutic applications of these compounds in cancer treatment (El-Morsy et al., 2017).